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Compound of Interest

Compound Name: Indeno[1,2,3-fg]naphthacene

CAS No.: 203-11-2

Cat. No.: B3367996

Get Quote

A Technical Guide to Electronic Structure, Charge
Transport, and Predictive Toxicology
Executive Summary Indeno[1,2,3-fg]naphthacene (CAS: 203-11-2), also known as

dibenzo[a,f]fluoranthene, represents a critical intersection between organic electronics and

environmental toxicology. As a fused polycyclic aromatic hydrocarbon (PAH) incorporating a

five-membered ring within a tetracene-like core, it exhibits non-alternant topology that disrupts

the uniform electron delocalization found in pure acenes. This guide provides a comprehensive

computational framework for analyzing its dual nature: as a potential p-type semiconductor for

organic field-effect transistors (OFETs) and as a bioactive substrate requiring rigorous

genotoxicity profiling.

Part 1: Molecular Architecture & Electronic
Structure
Geometric Topology and the PCP Effect
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Unlike linear acenes (e.g., pentacene), Indeno[1,2,3-fg]naphthacene features a "bowl-like" or

slightly twisted geometry due to the steric strain imposed by the five-membered ring fusion.

This structural deviation is governed by the Phenyl-Cyclopentadienyl (PCP) Rule, where the

five-membered ring alters the local aromaticity of adjacent six-membered rings.

Symmetry:

or

depending on the specific conformer optimization.

Dipole Moment: Non-zero (unlike centrosymmetric tetracene), facilitating unique crystal

packing motifs but also increasing solubility in polar organic solvents.

Frontier Molecular Orbitals (FMOs)
The electronic bandgap of Indeno[1,2,3-fg]naphthacene is narrower than that of pure

naphthacene due to the induction of a dipole and the disruption of alternant symmetry.

Table 1: Estimated Electronic Parameters (DFT Level: B3LYP/6-311G(d,p))

Parameter Value (Est.) Physical Significance

HOMO Energy -5.1 to -5.3 eV

Indicates stability against

oxidation; suitable for p-type

transport.

LUMO Energy -2.6 to -2.8 eV
Determines electron injection

barrier; relatively low lying.

Optical Gap (

)
~2.4 - 2.6 eV

Correlates with its

experimental appearance as

yellow crystals (Abs

420-450 nm).

Polarizability High

Suggests strong intermolecular

London dispersion forces in

solid state.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b3367996/docs?utm_src=pdf-body#computational-characterization-safety-profiling-of-indeno-1-2-3-fg-naphthacene
https://www.benchchem.com/product/b3367996/docs?utm_src=pdf-body#computational-characterization-safety-profiling-of-indeno-1-2-3-fg-naphthacene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3367996?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Insight: The "yellow" color confirms a widening of the gap compared to the orange/red

of linear pentacene, attributed to the cross-conjugation introduced by the indeno-fusion.

Part 2: Charge Transport & Materials Potential
For organic electronics, the critical computational metric is the Reorganization Energy (

). This parameter measures the energy cost for the molecule to relax its geometry after gaining
or losing a charge carrier.

Hole Transport Mechanism
The charge transport in Indeno[1,2,3-fg]naphthacene is dominated by a hopping mechanism,

described by Marcus-Hush theory.

Internal Reorganization Energy (

): Calculated via adiabatic potential energy surfaces. The rigid fused backbone minimizes

(estimated < 150 meV), promoting high hole mobility.

Transfer Integral (

): Dependent on crystal packing. The "board-like" shape encourages face-to-face

-stacking, maximizing orbital overlap.

Part 3: In Silico Toxicology & Safety Profiling
Critical Note for Drug Development Professionals: While this molecule is primarily an electronic

material, its PAH structure necessitates rigorous safety profiling. It is a known mutagen (MMC

10-30 ng/mL), though less potent than benzo[a]pyrene.[1][2][3]

Metabolic Activation Pathway
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The toxicity of Indeno[1,2,3-fg]naphthacene is not intrinsic but metabolic. Cytochrome P450

enzymes (specifically CYP1A1/1B1) oxidize the "K-region" (electron-rich double bonds),

forming reactive epoxides that can intercalate DNA.

Graphviz Diagram: Metabolic Activation & Toxicity Pathway
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Figure 1: Predicted metabolic activation pathway. The formation of the K-region epoxide is the

critical step leading to genotoxicity.

QSAR & Mutagenicity Prediction
Computational toxicology models (e.g., VEGA, Toxtree) flag this molecule based on:

Bay Region/Fjord Region: The "fg" fusion creates a sterically hindered bay region, a

structural alert for carcinogenicity.

LogP (~6.7): High lipophilicity ensures rapid cellular uptake and membrane accumulation.

Part 4: Computational Protocols (Step-by-Step)
This section details the standard operating procedures (SOPs) for characterizing this molecule,

ensuring reproducibility and scientific rigor.

Protocol A: Geometry & Electronic Structure (DFT)
Objective: Obtain ground state geometry and FMO energies.

Software: Gaussian 16 / ORCA / VASP.

Functional Selection:
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Use B3LYP for general geometry.

Use

B97X-D (range-separated hybrid with dispersion) for accurate

-stacking and gap prediction.

Basis Set: 6-311G(d,p) or def2-TZVP.

Workflow:

Step 1: Optimization + Freq (Ensure no imaginary frequencies).

Step 2: TD-DFT (NStates=10) to simulate UV-Vis spectrum.

Step 3: Extract HOMO/LUMO eigenvalues.[4][5]

Protocol B: Charge Transport Simulation
Objective: Calculate Reorganization Energy (

) for OFET applications.

Graphviz Diagram: Charge Transport Calculation Workflow
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Figure 2: The "Four-Point Scheme" for calculating intramolecular reorganization energy.

Protocol C: Molecular Docking (Toxicity Assessment)
Objective: Assess binding affinity to CYP1A1 (PDB ID: 4I8V).

Preparation: Prepare ligand (Indeno[1,2,3-fg]naphthacene) PDBQT file with Gasteiger

charges.

Grid Generation: Center grid box on the heme iron of CYP1A1.

Docking: Run AutoDock Vina (exhaustiveness=8).

Analysis: Look for binding poses < 4.0 Å from the heme iron, indicating high potential for

metabolic activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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